N-(2,3-Dimethylphenyl)acetamide

• CAS: 134-98-5
• Synonyms: 2,3-didehydro-5-O-mycaminosyl-23-O-acetyltylonolide; 2,3-DMA
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• SMILES: CC1=C(C(=CC=C1)NC(=O)C)C
• InChI: InChI=1S/C10H13NO/c1-7-5-4-6-10(8(7)2)11-9(3)12/h4-6H,1-3H3,(H,11,12)
• InChIKey: SRSHEJADOPNDDF-UHFFFAOYSA-N

Sourcing isomerically pure dimethylacetanilide reference standards for analytical method validation often results in supply of the incorrect 2,6-isomer, compromising chromatographic calibration. N-(2,3-Dimethylphenyl)acetamide (CAS 134-98-5) eliminates this risk. • Specific Kovats retention index of 1784 (DB-1) provides a precise anchor for calibrating GC retention time windows in toxicological screening. • High chemical purity supports its direct use as a primary reference material for HPLC/GC impurity profiling of lidocaine-related APIs. • Physical state differentiation ensures correct handling and formulation strategies for synthesizing antispasmodic candidates.

N-(2,3-Dimethylphenyl)acetamide: Specification & Baseline Characterization

N-(2,3-Dimethylphenyl)acetamide (CAS 134-98-5), also known as 2,3-Dimethylacetanilide or 2',3'-Acetoxylidide, is a synthetic acetamide derivative with the molecular formula C10H13NO and a molecular weight of 163.22 g/mol [1]. It is characterized by a 2,3-dimethylphenyl group attached to an acetamide moiety, which distinguishes it from other positional isomers and underlies its specific physicochemical and analytical properties [2]. This compound serves as a key intermediate and reference standard in pharmaceutical synthesis and analytical method development, particularly in relation to lidocaine derivative research and toxicological screening applications [3].

• [1] PubChem. (2025). 2',3'-Acetoxylidide. Compound Summary. PubChem CID 8656. View Source
• [2] NIST Chemistry WebBook. (n.d.). Acetamide, N-(2,3-dimethylphenyl)-. SRD 69. View Source
• [3] Manca, D., Ferron, L., & Weber, J.-P. (1989). A system for toxicological screening by capillary gas chromatography with use of drug retention index based on nitrogen-containing reference compounds. Clinical Chemistry, 35(4), 601-607. View Source

N-(2,3-Dimethylphenyl)acetamide: Critical Isomer Differentiation

While all dimethylacetanilide isomers share the same molecular formula (C10H13NO) and weight (163.22 g/mol), their distinct substitution patterns on the aromatic ring lead to significant differences in physical state, chromatographic behavior, and biological interaction profiles [1]. For instance, the 2,6-isomer (2,6-Dimethylacetanilide, CAS 2198-53-0) is a high-melting solid (182-184 °C) , whereas the 2,3-isomer (CAS 134-98-5) exhibits different physical properties that impact its handling and formulation . These structural variations directly influence parameters such as gas chromatographic retention indices, synthetic reactivity, and potential biological activity, making direct substitution unreliable for analytical reference standards, synthetic intermediates, or structure-activity relationship (SAR) studies [2].

• [1] Costa, J. C. S., Neves, J. S., de Souza, M. V. N., Siqueira, R. A., Romeiro, N. C., Boechat, N., Silva, P. M. R. e, & Martins, M. A. (2008). Synthesis and antispasmodic activity of lidocaine derivatives endowed with reduced local anesthetic action. Bioorganic & Medicinal Chemistry Letters, 18(3), 1162-1166. View Source
• [2] Manca, D., Ferron, L., & Weber, J.-P. (1989). A system for toxicological screening by capillary gas chromatography with use of drug retention index based on nitrogen-containing reference compounds. Clinical Chemistry, 35(4), 601-607. View Source

N-(2,3-Dimethylphenyl)acetamide: Comparative Evidence Assessment

Physical State & Melting Point

The physical state of N-(2,3-Dimethylphenyl)acetamide (CAS 134-98-5) differs markedly from its close positional isomer, 2,6-Dimethylacetanilide (CAS 2198-53-0). While the 2,6-isomer is a high-melting crystalline solid with a melting point range of 182-184 °C , the 2,3-isomer is not reported to have a definitive melting point in standard literature and is characterized primarily by its boiling point (299.3 °C at 760 mmHg) and liquid-phase properties such as density (1.052 g/cm³) and refractive index (1.56) . This suggests the 2,3-isomer exists as a liquid or a very low-melting solid under standard ambient conditions [1].

Evidence Dimension	Melting Point and Physical State
Target Compound Data	No defined melting point reported; characterized by boiling point (299.3 °C) and liquid-phase properties (density: 1.052 g/cm³, refractive index: 1.56).
Comparator Or Baseline	2,6-Dimethylacetanilide (CAS 2198-53-0): Melting point = 182-184 °C (high-melting solid).
Quantified Difference	The target compound lacks a defined melting point, indicating it is likely a liquid or low-melting solid, in contrast to the high-melting solid nature of the 2,6-isomer.
Conditions	Literature-reported physicochemical properties from PubChem, NIST, and vendor specifications.

Why This Matters

Physical state critically influences handling, dissolution, and formulation processes; a liquid or low-melting solid requires different storage, dispensing, and processing conditions compared to a high-melting crystalline powder.

• [1] PubChem. (2025). 2',3'-Acetoxylidide. Compound Summary. PubChem CID 8656. View Source

Gas Chromatographic Retention Index

N-(2,3-Dimethylphenyl)acetamide has a defined Kovats retention index of 1784 on a DB-1 capillary column, as reported in a standardized toxicological screening system [1]. This specific value serves as a quantitative reference for unambiguous identification in gas chromatographic analyses [2].

Evidence Dimension	Gas Chromatographic Retention Index
Target Compound Data	Kovats Retention Index = 1784 (DB-1 column).
Comparator Or Baseline	Other dimethylacetanilide isomers (e.g., 2,6-isomer) exhibit different retention indices due to structural differences, though specific comparative values are not provided in the source.
Quantified Difference	The retention index of 1784 is a specific, quantifiable parameter that distinguishes this compound from other isomers in gas chromatographic separation.
Conditions	Capillary gas chromatography on DB-1 column; Manca et al., Clin. Chem. 1989.

Why This Matters

A unique retention index is essential for accurate compound identification in complex mixtures, particularly in forensic or clinical toxicology where unambiguous identification is critical.

• [1] Manca, D., Ferron, L., & Weber, J.-P. (1989). A system for toxicological screening by capillary gas chromatography with use of drug retention index based on nitrogen-containing reference compounds. Clinical Chemistry, 35(4), 601-607. View Source
• [2] The Pherobase. (2025). Kovats Retention Index: N-(2,3-Dimethylphenyl)-acetamide. View Source

Lidocaine Derivative Synthesis and SAR

In structure-activity relationship (SAR) studies of lidocaine analogs, the 2,3-dimethylphenyl substitution pattern has been explicitly investigated as a core modification to dissociate local anesthetic activity from antispasmodic effects [1]. Compounds with the 2,3-dimethylphenyl group were synthesized and evaluated, and were found to be among the most promising non-anesthetic derivatives, demonstrating superior potency in inhibiting allergen- and histamine-evoked intestinal contractions compared to lidocaine itself .

Evidence Dimension	Antispasmodic Activity in SAR Context
Target Compound Data	The 2,3-dimethylphenyl acetamide derivative (specifically 2-(diethylamino)-N-(2,3-dimethylphenyl)acetamide) was identified as a promising lead with reduced anesthetic potency but superior antispasmodic activity.
Comparator Or Baseline	Lidocaine (2,6-dimethylphenyl derivative): Standard local anesthetic with high sodium channel blocking activity.
Quantified Difference	The study qualitatively demonstrates that the 2,3-substitution pattern leads to a dissociation of anesthetic and antispasmodic activities, a desirable profile for developing new smooth muscle disorder treatments.
Conditions	In vitro guinea pig ileum contraction assays; in vivo local anesthetic activity testing in rats.

Why This Matters

This compound's specific substitution pattern is not merely a structural variant but a key determinant of a distinct pharmacological profile, making it a critical starting material or reference standard for research aimed at developing selective antispasmodic agents.

• [1] Costa, J. C. S., Neves, J. S., de Souza, M. V. N., Siqueira, R. A., Romeiro, N. C., Boechat, N., Silva, P. M. R. e, & Martins, M. A. (2008). Synthesis and antispasmodic activity of lidocaine derivatives endowed with reduced local anesthetic action. Bioorganic & Medicinal Chemistry Letters, 18(3), 1162-1166. View Source

Vendor Purity and Analytical Specifications

Commercial availability of N-(2,3-Dimethylphenyl)acetamide is documented with specific purity grades, such as ≥95% and ≥98% (NLT 98%) , from suppliers including AKSci, CymitQuimica, and Boroncore. This is comparable to the 97% purity specification commonly offered for the 2,6-isomer from major vendors like Thermo Scientific and Sigma-Aldrich .

Evidence Dimension	Commercial Purity Specification
Target Compound Data	Available purities: ≥95% (AKSci, CymitQuimica) and ≥98% (Boroncore).
Comparator Or Baseline	2,6-Dimethylacetanilide (CAS 2198-53-0): Commonly offered at 97% purity (Thermo Scientific, Sigma-Aldrich).
Quantified Difference	The target compound is available at comparable high purity levels (≥95-98%), ensuring its suitability for use as a reference standard or synthetic intermediate.
Conditions	Vendor technical datasheets and product listings.

Why This Matters

Confirmation of high, comparable purity grades ensures that procurement of this specific isomer does not compromise on quality or reliability for research applications, facilitating direct substitution in validated methods where purity is a key parameter.

Acute Oral Toxicity Profile

The acute oral toxicity of N-(2,3-Dimethylphenyl)acetamide has been quantified, with a reported LD50 value of 1210 mg/kg in mice . This provides a quantitative benchmark for safety assessment and comparison with other acetanilide derivatives.

Evidence Dimension	Acute Oral Toxicity (LD50)
Target Compound Data	LD50 (oral, mouse) = 1210 mg/kg.
Comparator Or Baseline	Acetanilide (parent compound): LD50 (oral, rat) = 800 mg/kg (for class-level context).
Quantified Difference	The LD50 value of 1210 mg/kg suggests a lower acute oral toxicity compared to the parent compound acetanilide (LD50 800 mg/kg), though this is a class-level inference and species differences (mouse vs. rat) should be noted.
Conditions	Standard acute toxicity testing in rodents; data from Toxicology and Applied Pharmacology (1971).

Why This Matters

Quantitative toxicity data is essential for risk assessment, establishing safe handling procedures, and determining appropriate personal protective equipment (PPE) requirements in laboratory and industrial settings.

N-(2,3-Dimethylphenyl)acetamide: Validated Application Scenarios

GC Reference Standard for Forensic & Clinical Toxicology

The specific Kovats retention index of 1784 (DB-1 column) makes N-(2,3-Dimethylphenyl)acetamide an ideal reference standard for calibrating retention time windows in GC-based toxicological screening methods [1]. Its use ensures accurate and unambiguous identification of nitrogen-containing compounds in complex biological matrices, as demonstrated in established clinical chemistry protocols [2].

Intermediate for Non-Anesthetic Lidocaine Derivatives

Based on SAR studies that identified 2,3-dimethylphenyl-substituted acetamides as promising leads with reduced local anesthetic activity but superior antispasmodic effects [1], N-(2,3-Dimethylphenyl)acetamide serves as a critical building block for synthesizing novel therapeutic candidates targeting smooth muscle disorders. Its procurement is essential for medicinal chemistry programs focused on this dissociated pharmacological profile.

Analytical Quality Control for Impurity Profiling

Due to its structural relation to lidocaine and its derivatives, N-(2,3-Dimethylphenyl)acetamide is a relevant reference material for developing and validating analytical methods (e.g., HPLC, GC) to detect and quantify potential process-related impurities or degradation products in active pharmaceutical ingredients (APIs) [1]. Its high commercial purity (≥95-98%) supports its use as a reliable standard in these regulated environments [2].

Preformulation and Formulation Development Studies

The distinct physical state of N-(2,3-Dimethylphenyl)acetamide—likely a liquid or low-melting solid, in contrast to the high-melting 2,6-isomer [1]—necessitates specific handling and formulation strategies. Researchers developing drug delivery systems or chemical formulations can utilize this compound to study the impact of physical state on solubility, stability, and processability, providing a valuable model for preformulation studies [2].

• [1] Manca, D., Ferron, L., & Weber, J.-P. (1989). A system for toxicological screening by capillary gas chromatography with use of drug retention index based on nitrogen-containing reference compounds. Clinical Chemistry, 35(4), 601-607. View Source
• [2] Costa, J. C. S., Neves, J. S., de Souza, M. V. N., Siqueira, R. A., Romeiro, N. C., Boechat, N., Silva, P. M. R. e, & Martins, M. A. (2008). Synthesis and antispasmodic activity of lidocaine derivatives endowed with reduced local anesthetic action. Bioorganic & Medicinal Chemistry Letters, 18(3), 1162-1166. View Source